![molecular formula C8H10N2O2 B3289024 5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid CAS No. 854405-74-6](/img/structure/B3289024.png)
5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid
Overview
Description
5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid (referred to as MTHPC) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a photosensitizer in photodynamic therapy (PDT). MTHPC is a potent photosensitizer that can be used to selectively destroy cancerous cells through the generation of reactive oxygen species upon exposure to light.
Scientific Research Applications
Structural and Spectral Investigations
- 5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid derivatives are studied for their structural and spectral properties. Researchers have combined experimental and theoretical studies, including NMR, FT-IR spectroscopy, and single-crystal X-ray diffraction techniques, to understand the molecular structure of these compounds (Viveka et al., 2016).
Antibacterial Activity
- Tetracyclic pyridone carboxylic acids, similar in structure to 5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid, have been synthesized and tested for antibacterial activity. Their effectiveness against various bacteria, including E. coli, was evaluated, showing potential in antimicrobial applications (Jinbo et al., 1993).
Anticancer Properties
- Derivatives of pyrazole, a class to which 5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid belongs, have been synthesized and evaluated for their anticancer properties. Certain derivatives demonstrated superior anti-proliferative activities compared to known anticancer agents (Jose, 2017).
Coordination Polymers and Luminescence Properties
- Bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands, similar to the subject compound, have been used to construct coordination polymers with Zn(II) and Cd(II) ions. These compounds exhibit interesting thermal and luminescence properties, which could have implications in materials science (Cheng et al., 2017).
Practical Synthesis
- A practical and efficient synthesis method for compounds related to 5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid has been developed. This includes a one-pot process starting from commercially available materials, highlighting the compound's potential for scalable production (Wilson et al., 2009).
Analgesic and Anti-inflammatory Agents
- Derivatives of 3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters, related to the subject compound, have been synthesized and tested for analgesic and anti-inflammatory activity. These compounds showed promising results and mild ulcerogenic potential compared to standard drugs (Gokulan et al., 2012).
properties
IUPAC Name |
5-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-4-2-5-6(3-4)9-10-7(5)8(11)12/h4H,2-3H2,1H3,(H,9,10)(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHJUDHJDJKMDBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C1)NN=C2C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-1,4,5,6-tetrahydrocyclopenta[C]pyrazole-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.